Cas no 859027-17-1 (2-(4-(4-Amino-2-(trifluoromethyl)benzyl)piperazin-1-yl)ethanol)

• Product Name: 2-(4-(4-Amino-2-(trifluoromethyl)benzyl)piperazin-1-yl)ethanol
• CAS No: 859027-17-1
• MF: C₁₄H₂₀F₃N₃O
• MW: 303.323313713074
• CID: 2851993
• Update Time: 2023-08-09

2-(4-(4-Amino-2-(trifluoromethyl)benzyl)piperazin-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4-Amino-2-(trifluoromethyl)benzyl)piperazin-1-yl)ethanol

• Inchi： 1S/C14H20F3N3O/c15-14(16,17)13-9-12(18)2-1-11(13)10-20-5-3-19(4-6-20)7-8-21/h1-2,9,21H,3-8,10,18H2
• InChI Key： AFSUGKYOSCPBCP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CN1CCN(CCO)CC1)N)(F)F

Computed Properties

• Exact Mass: 303.156
• Monoisotopic Mass: 303.156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes